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Compound of Interest

Compound Name: 2,2-Dibromopentane

Cat. No.: B3053595

Essential Safety and Handling Guide for 2,2-
Dibromopentane

Disclaimer: No specific Safety Data Sheet (SDS) for 2,2-Dibromopentane is readily available.
The following guidance is based on the known hazards and handling protocols for structurally
similar halogenated hydrocarbons, such as 2-Bromopentane and 1,4-Dibromopentane. It is
imperative to treat 2,2-Dibromopentane with, at a minimum, the same level of caution as
these related compounds.

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel, including researchers, scientists, and drug development professionals working with
2,2-Dibromopentane.

Immediate Safety Information

Based on analogous compounds, 2,2-Dibromopentane is anticipated to be a flammable liquid
that can cause skin, eye, and respiratory tract irritation.[1][2][3] Inhalation of high
concentrations of vapors may lead to dizziness or suffocation.[3]

Summary of Potential Hazards:

o Flammability: Likely a flammable liquid. Vapors may form explosive mixtures with air and can
travel to an ignition source and flash back.[1][3]
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o Skin and Eye Irritation: Expected to cause skin and serious eye irritation upon contact.[1][3]
e Respiratory Irritation: Inhalation of vapors may irritate the respiratory system.[1][3]
 Ingestion: May cause gastrointestinal irritation.[3]

Quantitative Data Summary

The following table summarizes the physical and chemical properties of compounds structurally
similar to 2,2-Dibromopentane. This data should be used as a conservative estimate for safety

planning.
Property 2-Bromopentane 1,4-Dibromopentane
CAS Number 107-81-3 626-87-9
Molecular Formula C5H11Br C5H10Br2
Molecular Weight 151.04 g/mol 229.94 g/mol
Colorless to yellow-colored o
Appearance o Liquid
liquid[1][4]
N _ 116-117 °C (241-243 °F) at 98-99 °C (208-210 °F) at 25
Boiling Point
760 mmHg[4][5] mmHg[2]
Melting Point -95.5 °C (-139.9 °F)[6] -34.4 °C (-29.9 °F)[2]
Flash Point 20 °C (68 °F)[6] 110 °C (230 °F)
Density 1.223 g/mL at 25 °C[4][5] 1.687 g/mL at 25 °C[2]

Solubility in Water

Insoluble[1][4][7]

Insoluble[2]

Operational Plan: Handling 2,2-Dibromopentane

A systematic approach is crucial when working with 2,2-Dibromopentane. The following step-

by-step guidance ensures a safe operational workflow.

Engineering Controls and Preparation:
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Always handle 2,2-Dibromopentane in a certified chemical fume hood to minimize
inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible and have been recently
tested.

Keep a spill kit with an inert absorbent material (e.g., sand, vermiculite) nearby.

Remove all potential ignition sources from the work area, as the compound is likely
flammable.[3] Use non-sparking tools and ground all equipment when transferring the
substance.[6]

Personal Protective Equipment (PPE) Selection:

Hand Protection: Wear chemical-resistant gloves. Based on data for similar halogenated
hydrocarbons, nitrile gloves may be suitable for incidental contact, but for extended contact
or immersion, more robust options like Viton™ or laminate film (Norfoil®) gloves are
recommended.[8][9] Always check the glove manufacturer's compatibility chart.

Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher risk of
splashing, a face shield should be worn in addition to goggles.

Body Protection: A flame-retardant lab coat is required. For larger quantities or procedures
with a high splash risk, a chemical-resistant apron over the lab coat is recommended.

Respiratory Protection: If there is a risk of exposure above established limits or if working
outside of a fume hood is unavoidable, a NIOSH-approved respirator with an organic vapor
cartridge is necessary.

Experimental Workflow:

Don PPE: Put on all required personal protective equipment before entering the designated
work area.

Prepare Workspace: Ensure the fume hood is functioning correctly and the work area is clear
of clutter and ignition sources.

Chemical Handling:
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o Dispense the smallest quantity of 2,2-Dibromopentane necessary for the experiment.
o Keep containers tightly closed when not in use to prevent vapor release.

o Use a secondary container when transporting the chemical.

Post-Experiment:

[¢]

Decontaminate any surfaces that may have come into contact with the chemical.

o Properly label and store any remaining 2,2-Dibromopentane in a cool, dry, well-ventilated
area away from incompatible materials such as strong oxidizing agents.[3]

o Segregate and dispose of all waste as outlined in the disposal plan below.

o Remove and properly dispose of or decontaminate PPE. Wash hands thoroughly with
soap and water after handling the chemical.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

Spill: For small spills, absorb the material with an inert, non-combustible absorbent. Place
the contaminated material into a sealed, labeled container for hazardous waste disposal. For
large spills, evacuate the area and contact your institution's environmental health and safety
department.

Disposal Plan
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Proper disposal of 2,2-Dibromopentane and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

» Waste Segregation: As a halogenated organic compound, all waste containing 2,2-
Dibromopentane must be collected separately from non-halogenated waste.[10][11]

o Waste Containers:

o Collect liquid waste in a designated, properly labeled, and sealed hazardous waste
container. The container should be compatible with halogenated organic compounds.

o Solid waste, such as contaminated gloves, absorbent materials, and disposable labware,
should be collected in a separate, clearly labeled hazardous waste container.

e Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical
name "2,2-Dibromopentane”.

o Disposal Procedure: Dispose of all waste through your institution's official hazardous waste
management program. Do not dispose of 2,2-Dibromopentane down the drain or with
general laboratory trash.[12][13]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 2,2-
Dibromopentane.
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Caption: Workflow for Safe Handling of 2,2-Dibromopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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